Cas no 1261730-88-4 (6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid)
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid
-
- Inchi: 1S/C15H12F3NO3/c1-22-13-7-6-11(12(19-13)8-14(20)21)9-2-4-10(5-3-9)15(16,17)18/h2-7H,8H2,1H3,(H,20,21)
- InChI Key: KLLGXCHSZKLYHO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1=CC=C(N=C1CC(=O)O)OC)(F)F
Computed Properties
- Exact Mass: 311.07692773 g/mol
- Monoisotopic Mass: 311.07692773 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 311.25
- XLogP3: 3.2
- Topological Polar Surface Area: 59.4
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013008648-250mg |
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid |
1261730-88-4 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A013008648-500mg |
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid |
1261730-88-4 | 97% | 500mg |
$815.00 | 2023-09-03 | |
| Alichem | A013008648-1g |
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid |
1261730-88-4 | 97% | 1g |
$1475.10 | 2023-09-03 |
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid
Introduction to 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid (CAS No. 1261730-88-4)
6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid, identified by its CAS number 1261730-88-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine acetic acid class, characterized by its pyridine ring substituted with a methoxy group at the 6-position and a phenyl ring with a trifluoromethyl group at the 4-position, linked via a 3-position pyridine acetic acid moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.
The 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid structure is strategically designed to interact with biological targets, particularly enzymes and receptors involved in various disease pathways. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. Additionally, the methoxy group contributes to electronic modulation, influencing the compound's binding affinity and selectivity.
In recent years, there has been growing interest in pyridine derivatives due to their diverse pharmacological activities. Studies have demonstrated that pyridine-based compounds exhibit potential in treating neurological disorders, inflammatory diseases, and cancer. The specific arrangement of functional groups in 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid suggests its utility as a scaffold for developing novel therapeutic agents.
One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex molecules. Researchers have leveraged its structural framework to create derivatives with enhanced pharmacological properties. For instance, modifications at the pyridine core or the aromatic ring can lead to compounds with improved solubility, bioavailability, or target specificity. Such flexibility makes 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid a valuable building block in medicinal chemistry.
Recent advancements in computational chemistry have further illuminated the therapeutic potential of this compound. Molecular docking studies have identified its interaction with various biological targets, including kinases and transcription factors. These interactions are crucial for understanding its mechanism of action and for designing next-generation drugs that can modulate these pathways more effectively.
The synthesis of 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that researchers can conduct detailed biological evaluations without compromising on quality. The synthesis process also highlights the compound's complexity and the expertise required to produce it on a scalable basis.
In clinical research, 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid has been investigated for its potential role in addressing unmet medical needs. Preclinical studies have shown promising results in models of inflammation and pain management. The compound's ability to interact with specific biological targets suggests that it could serve as a lead compound for further development into a therapeutic agent.
The chemical properties of 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid, such as its solubility profile and stability under various conditions, are critical factors that influence its formulation and delivery. Researchers are exploring different formulations to optimize bioavailability and minimize side effects. These efforts are essential for translating preclinical findings into clinical applications.
Future research directions may focus on expanding the chemical space around this scaffold by introducing additional functional groups or exploring different substitution patterns on the aromatic rings. Such modifications could lead to novel compounds with enhanced therapeutic profiles. The versatility of 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid makes it an attractive candidate for ongoing drug discovery initiatives.
The role of this compound in academic and industrial research underscores its significance in modern pharmaceutical development. As our understanding of disease mechanisms continues to evolve, compounds like 6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid will play an increasingly important role in addressing complex medical challenges.
1261730-88-4 (6-Methoxy-3-(4-(trifluoromethyl)phenyl)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)